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Get Quote

Quinoclamine Solubility Data

The table below summarizes the key quantitative data available for Quinoclamine:

Parameter Value Conditions / Notes

Solubility in DMSO 250 mg/mL Approximate; "Need ultrasonic" [1].

Molar Solubility 1204.18 mM Calculated from solubility in mg/mL [1].

Molecular Weight 207.61 g/mol - [1]

CAS Number 2797-51-5 - [1]

Suggested Preparation Procedure

While a detailed protocol for Quinoclamine is unavailable, the following procedure synthesizes information

from supplier data and general best practices for dissolving compounds in DMSO [1].

Calculation: Calculate the mass of Quinoclamine required to achieve your desired stock solution

concentration and volume. The supplied solubility data (250 mg/mL) indicates a very concentrated
stock solution is feasible.
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Weighing: Accurately weigh the required amount of Quinoclamine solid and transfer it to a suitable

vial or tube.
Reconstitution: Add the appropriate volume of pure, anhydrous DMSO to the vessel.

Dissolution:
Vortexing: Cap the vessel and vortex vigorously to initiate dissolution.

Sonication (Critical): As the supplier specifically notes that ultrasonic treatment is needed,
sonicate the mixture in a water bath sonicator for 10-15 minutes, or until the solution appears

clear with no visible solid particles [1].
Storage: Aliquot the stock solution and store it at -20°C. Based on the supplier's information, a

DMSO stock solution of Quinoclamine is stable for at least one month at -20°C [1].

Experimental Workflow and Considerations

For a typical workflow involving the preparation and use of a Quinoclamine stock solution, you can follow

these steps:
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When working with Quinoclamine in DMSO, please consider the following critical points:
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Hygroscopic DMSO: Use newly opened, anhydrous DMSO. Hygroscopic DMSO (which has

absorbed water from the air) can significantly impact the solubility of the compound and potentially
lead to precipitation [1].

DMSO Effects in Assays: Be aware that DMSO can affect biological membrane systems. Molecular
dynamics simulations have shown that even low concentrations (e.g., 3 mol %) of DMSO can

increase the permeability of water through lipid bilayers, which could influence your experimental
outcomes [2].

Verification of Solubility: For critical experiments, it is good practice to verify the concentration of
your stock solution. This can be done using various methods, with Quantitative NMR (qNMR) being

one of the most rigorous. A published protocol describes using an ERETIC2 tool with an internal
standard (like 1 mM isoleucine in DMSO-d6) for accurate concentration measurement via ¹H NMR [3].

In Vitro Metabolism: Quinoclamine is described as an NF-κB inhibitor with anti-cancer activity [1]. If
your research involves metabolism studies, note that Liver S9 fractions contain both microsomal

(Phase I) and cytosolic (Phase II) enzymes and can provide a more comprehensive metabolic profile
than liver microsomes alone [4] [5].

Important Limitations and Further Research

Please be aware that the solubility data and storage stability information come primarily from a single

supplier's documentation [1]. The stability period provided is for the compound in DMSO solution and does

not reflect stability in aqueous assay buffers.

To proceed with confidence, you may need to:

Consult Primary Literature: Search for scientific papers where Quinoclamine was used

experimentally, as the methods sections often contain practical details on solution preparation.
Empirically Verify: Conduct a small-scale solubility test if your required concentration is near the

maximum reported value.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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